Cas no 920504-65-0 (2-Butenamide, 4-chloro-N-methoxy-N-methyl-)

2-Butenamide, 4-chloro-N-methoxy-N-methyl- structure
920504-65-0 structure
Product Name:2-Butenamide, 4-chloro-N-methoxy-N-methyl-
CAS No:920504-65-0
MF:C6H10ClNO2
MW:163.602100849152
CID:756676
PubChem ID:71424106
Update Time:2025-04-19

2-Butenamide, 4-chloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenamide, 4-chloro-N-methoxy-N-methyl-
    • 4-chloro-N-methoxy-N-methylbut-2-enamide
    • DTXSID30842910
    • 920504-65-0
    • Inchi: 1S/C6H10ClNO2/c1-8(10-2)6(9)4-3-5-7/h3-4H,5H2,1-2H3
    • InChI Key: QUWBTZJNTMHUDG-UHFFFAOYSA-N
    • SMILES: ClCC=CC(N(C)OC)=O

Computed Properties

  • Exact Mass: 163.0400063g/mol
  • Monoisotopic Mass: 163.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 29.5Ų
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